Cas no 65128-07-6 (Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,8,9,9a-octahydro-5,8,9-trihydroxy-5,8-dimethyl-3-methylene- (9CI))

• Product name: Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,8,9,9a-octahydro-5,8,9-trihydroxy-5,8-dimethyl-3-methylene- (9CI)
• CAS No: 65128-07-6
• MF: C₁₅H₂₀O₅
• MW: 280.3163
• CID: 517896

Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,8,9,9a-octahydro-5,8,9-trihydroxy-5,8-dimethyl-3-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,8,9,9a-octahydro-5,8,9-trihydroxy-5,8-dimethyl-3-methylene- (9CI)
• Akihalin
• 3a,4,4a,5,6,8,9,9a-Octahydro-5,8,9-trihydroxy-5,8-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one

• Inchi： InChI=1S/C15H20O5/c1-7-8-6-10-9(4-5-14(10,2)18)15(3,19)12(16)11(8)20-13(7)17/h4,8,10-12,16,18-19H,1,5-6H2,2-3H3
• InChI Key： VJXOJXBYJRLXQZ-UHFFFAOYSA-N
• SMILES： CC1(O)CC=C2C1CC1C(OC(=O)C1=C)C(O)C2(C)O |c:4|

Computed Properties

• Exact Mass: 280.131
• Monoisotopic Mass: 280.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.506
• Topological Polar Surface Area: 87A^2